Cas no 1079043-47-2 (N-Desmethyl N-Ethoxycarbonyl Dextrorphan)

• Product Name: N-Desmethyl N-Ethoxycarbonyl Dextrorphan
• CAS No: 1079043-47-2
• MF: C₁₉H₂₅NO₃
• MW: 315.406705617905
• CID: 894023
• PubChem ID: 46781164
• Update Time: 2025-11-02

N-Desmethyl N-Ethoxycarbonyl Dextrorphan Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl N-Ethoxycarbonyl Dextrorphan
• Ethyl 3-hydroxymorphinan-17-carboxylate
• ethyl 4-hydroxy-17-azatetracyclo[7.5.3.0(1),(1).0(2),]heptadeca-2(7),3,5-triene-17-carboxylate
• 3-Hydroxy-(9?,13?,14?)-morphinan-17-carboxylic Acid Ethyl Ester
• AKOS030255881
• DTXSID50675808
• J-002032
• N-Desmethyl N-Ethoxycarbonyl Dextrorphan (1.0mg/ml in Acetonitrile)
• ethyl 4-hydroxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-17-carboxylate
• ethyl 4-hydroxy-17-azatetracyclo[7.5.3.0,.0,heptadeca-2(7),3,5-triene-17-carboxylate
• 1079043-47-2

• Inchi： 1S/C19H25NO3/c1-2-23-18(22)20-10-9-19-8-4-3-5-15(19)17(20)11-13-6-7-14(21)12-16(13)19/h6-7,12,15,17,21H,2-5,8-11H2,1H3
• InChI Key： GNZVOMHQLAKDAV-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC23C4C=C(C=CC=4CC1C2CCCC3)O)=O

Computed Properties

• Exact Mass: 315.18300
• Monoisotopic Mass: 315.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 3.54500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans

Additional information on N-Desmethyl N-Ethoxycarbonyl Dextrorphan

N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS No. 1079043-47-2): A Comprehensive Overview

N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS No. 1079043-47-2) is a specialized chemical compound with significant interest in pharmaceutical research and development. This compound, a derivative of dextrorphan, has garnered attention due to its potential applications in neurological studies and drug metabolism. Researchers and industry professionals are increasingly exploring its properties, making it a topic of interest in both academic and commercial sectors.

The molecular structure of N-Desmethyl N-Ethoxycarbonyl Dextrorphan includes an ethoxycarbonyl group, which plays a crucial role in its chemical behavior. This modification distinguishes it from its parent compound, dextrorphan, and influences its pharmacokinetic properties. Understanding these structural nuances is essential for researchers aiming to leverage its potential in drug design and therapeutic applications.

One of the key areas where N-Desmethyl N-Ethoxycarbonyl Dextrorphan is being studied is its role in central nervous system (CNS) research. Given the growing focus on neurological disorders such as Alzheimer's and Parkinson's disease, this compound is being evaluated for its interactions with neurotransmitter systems. Its potential to modulate NMDA receptors has sparked interest in its application for neuroprotective therapies.

In addition to its neurological applications, N-Desmethyl N-Ethoxycarbonyl Dextrorphan is also being investigated for its metabolic pathways. The compound's ethoxycarbonyl moiety may influence its biotransformation, making it a valuable subject for pharmacokinetic studies. Researchers are particularly interested in how this compound is processed in the liver and its potential drug-drug interactions.

The synthesis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan involves precise organic chemistry techniques, including esterification and N-demethylation. These processes require high-purity reagents and controlled conditions to ensure the compound's structural integrity. The demand for high-quality reference standards of this compound has grown, particularly in analytical laboratories and pharmaceutical testing facilities.

From a commercial perspective, N-Desmethyl N-Ethoxycarbonyl Dextrorphan is gaining traction in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug discovery programs. Its unique properties make it a valuable building block for medicinal chemistry projects.

Recent advancements in analytical techniques, such as LC-MS and NMR spectroscopy, have facilitated the characterization of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. These tools enable researchers to study its purity, stability, and isomeric composition with high precision. Such detailed analysis is critical for ensuring the compound's suitability in preclinical studies.

As the scientific community continues to explore the potential of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, questions about its safety profile and toxicological effects remain areas of active investigation. Regulatory agencies emphasize the need for comprehensive safety assessments before its widespread use in therapeutic applications. Researchers are conducting in vitro and in vivo studies to address these concerns.

The growing interest in N-Desmethyl N-Ethoxycarbonyl Dextrorphan is reflected in the increasing number of scientific publications and patent filings related to this compound. Innovations in synthetic methodologies and application strategies are driving its adoption across various research domains. This trend underscores the compound's potential to contribute to advancements in biomedical science.

For researchers and industry professionals seeking reliable information on N-Desmethyl N-Ethoxycarbonyl Dextrorphan, it is essential to consult peer-reviewed journals and technical databases. Reputable suppliers also provide detailed certificates of analysis to ensure the compound meets the required quality standards. Staying updated with the latest research findings is crucial for leveraging its full potential.

In conclusion, N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS No. 1079043-47-2) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique chemical properties and potential therapeutic benefits make it a subject of ongoing scientific exploration. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions of our time.